Cas no 1806391-92-3 (7-Ethoxy-2-iodobenzo[d]oxazole)

• Product Name: 7-Ethoxy-2-iodobenzo[d]oxazole
• CAS No: 1806391-92-3
• MF: C₉H₈INO₂
• MW: 289.069794654846
• CID: 4819355
• Update Time: 2025-06-10

7-Ethoxy-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Ethoxy-2-iodobenzo[d]oxazole

• Inchi： 1S/C9H8INO2/c1-2-12-7-5-3-4-6-8(7)13-9(10)11-6/h3-5H,2H2,1H3
• InChI Key： FUEBMVZAOOWIHV-UHFFFAOYSA-N
• SMILES： IC1=NC2=CC=CC(=C2O1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.8
• Topological Polar Surface Area: 35.3

Additional information on 7-Ethoxy-2-iodobenzo[d]oxazole

Research Brief on 7-Ethoxy-2-iodobenzo[d]oxazole (CAS: 1806391-92-3): Recent Advances and Applications in Chemical Biology and Medicine

The compound 7-Ethoxy-2-iodobenzo[d]oxazole (CAS: 1806391-92-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development. Recent studies highlight its utility as a versatile intermediate in the synthesis of heterocyclic compounds, as well as its promising pharmacological properties, including anti-inflammatory and anticancer activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 7-Ethoxy-2-iodobenzo[d]oxazole, emphasizing its role as a key precursor in the development of novel benzo[d]oxazole derivatives. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the iodinated position, enabling the introduction of diverse pharmacophores. This approach has opened new avenues for the design of targeted therapies, particularly in oncology, where benzo[d]oxazole derivatives have shown potent inhibitory effects on specific kinase pathways.

In addition to its synthetic utility, 7-Ethoxy-2-iodobenzo[d]oxazole has been investigated for its direct biological effects. A recent preclinical study demonstrated its ability to modulate the NF-κB signaling pathway, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action involves the selective inhibition of IκB kinase (IKK), a critical regulator of NF-κB activation. These findings were corroborated by in vitro assays using human macrophage cell lines, where the compound exhibited dose-dependent suppression of pro-inflammatory cytokines.

Another area of active research is the compound's potential as a radiotracer in molecular imaging. Due to the presence of the iodine moiety, 7-Ethoxy-2-iodobenzo[d]oxazole can be radiolabeled with iodine-125 or iodine-131 for use in single-photon emission computed tomography (SPECT). Preliminary studies have shown promising results in visualizing tumor microenvironments, with high specificity for cancer cells overexpressing certain biomarkers. This application could significantly enhance the precision of cancer diagnostics and monitoring.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 7-Ethoxy-2-iodobenzo[d]oxazole and its derivatives. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, prompting efforts to develop prodrug strategies and formulation improvements. For instance, nanoparticle-based delivery systems are being explored to enhance the compound's solubility and targeted delivery to diseased tissues.

In conclusion, 7-Ethoxy-2-iodobenzo[d]oxazole (CAS: 1806391-92-3) represents a multifaceted compound with significant potential in chemical biology and medicine. Its dual role as a synthetic intermediate and a bioactive molecule underscores its value in drug discovery. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through structural optimization and advanced delivery technologies. The ongoing studies in this area are expected to yield novel therapeutics and diagnostic tools in the coming years.